Cas no 2172090-97-8 (2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172090-97-8
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6461485
• PubChem ID: 165786628
• Update Time: 2025-05-19

2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172090-97-8
• 2-[1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598538

• Inchi： 1S/C11H18N4O2/c1-9(16)4-3-7-15-11(8-17-2)10(5-6-12)13-14-15/h9,16H,3-5,7-8H2,1-2H3
• InChI Key： SKRVCGOLVGKQSJ-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(COC)=C(CC#N)N=N1

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 84Ų

Additional information on 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172090-97-8)

2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2172090-97-8, represents a unique structural motif that combines a triazole ring with an acetonitrile moiety, further functionalized by a hydroxypentyl side chain and a methoxymethyl group. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in drug discovery and material science.

The triazole ring is a heterocyclic aromatic structure that is widely recognized for its stability and versatility in medicinal chemistry. Triazoles have been extensively studied for their role in antimicrobial, antiviral, and anti-inflammatory agents. The incorporation of the 4-hydroxypentyl group into the molecular framework introduces a hydrophilic character, which can enhance solubility and bioavailability, making it a valuable candidate for pharmacological applications. Additionally, the methoxymethyl substituent provides an ether linkage that can influence the compound's reactivity and interactions with biological targets.

Acetonitrile, as a key component of this compound, serves as an important handle for further chemical modifications. The nitrile group is known for its ability to participate in various reactions such as nucleophilic addition and cycloadditions, which are crucial in synthetic organic chemistry. This feature allows researchers to derivatize the molecule in multiple ways, enabling the exploration of novel pharmacophores and lead compounds.

The significance of this compound is further underscored by its potential applications in modern drug development. Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of such molecules for their biological activity. Studies have shown that derivatives of triazole-containing compounds exhibit promising properties as kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The hydroxypentyl group, in particular, has been identified as a key pharmacophore in several lead compounds that demonstrate potent binding to target enzymes.

In addition to its pharmaceutical relevance, 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile may find utility in materials science. The combination of polar and non-polar regions within its structure suggests potential applications in polymer chemistry and nanotechnology. For instance, such molecules could be used as monomers or crosslinking agents to develop novel materials with tailored properties.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. Key steps include the formation of the triazole ring via cycloaddition reactions, followed by functionalization with the hydroxypentyl and methoxymethyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications, ensuring high yields and purity.

Recent research has also explored the role of this compound in modulating biological pathways associated with neurodegenerative diseases. The structural features of 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile suggest potential interactions with neurotransmitter receptors and enzymes implicated in conditions such as Alzheimer's disease and Parkinson's disease. Preclinical studies are currently underway to evaluate its efficacy and safety profile.

The compound's potential as an intermediate in synthesizing more complex molecules cannot be overstated. Its modular design allows for easy modification at multiple sites, enabling chemists to explore a wide range of structural variations. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where rapid diversification of the molecular scaffold is essential for identifying potent drug candidates.

The environmental impact of synthesizing and utilizing this compound is also a consideration in modern chemical research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods and solvent-free reactions are being explored as alternatives to traditional approaches, aligning with global sustainability goals.

In conclusion, 2-1-(4-hydroxypentyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172090-97-8) represents a fascinating molecule with broad applications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovation in drug discovery while also serving as a versatile building block for more complex chemical entities.